Cas no 1415396-26-7 (2-Cyclopropyl-2-methylpropanenitrile)

• Product Name: 2-Cyclopropyl-2-methylpropanenitrile
• CAS No: 1415396-26-7
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 5787218
• PubChem ID: 23574312
• Update Time: 2023-12-26

2-Cyclopropyl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 1415396-26-7
• EN300-1856597
• SCHEMBL3610151
• 2-cyclopropyl-2-methylpropanenitrile
• Cyclopropaneacetonitrile, α,α-dimethyl-
• 2-Cyclopropyl-2-methylpropanenitrile

• Inchi： 1S/C7H11N/c1-7(2,5-8)6-3-4-6/h6H,3-4H2,1-2H3
• InChI Key： MVOFYFBLGIYYNJ-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1CC1

Computed Properties

• Exact Mass: 109.089149355g/mol
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 177.6±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles